1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H15N5O2S2
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2-methyl-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H15N5O2S2/c1-20-10(8-9(19-20)12-5-3-7-23-12)13(21)16-15-18-17-14(24-15)11-4-2-6-22-11/h3,5,7-8,11H,2,4,6H2,1H3,(H,16,18,21)
• InChI Key: JURZNEGBVWYHOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NC3=NN=C(S3)C4CCCO4

Description

1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a complex organic compound that features a unique combination of heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide typically involves multiple steps:

Formation of the 1,3,4-thiadiazole ring: This can be achieved by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Synthesis of the pyrazole ring: The pyrazole ring can be synthesized via the reaction of hydrazine with a 1,3-diketone.

Coupling of the thiadiazole and pyrazole rings: This step involves the formation of a bond between the thiadiazole and pyrazole rings, often through a condensation reaction.

Introduction of the tetrahydrofuran group: This can be done by reacting the intermediate with tetrahydrofuran under suitable conditions.

Final functionalization:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide can undergo various types of chemical reactions:

Oxidation: The thiophene and pyrazole rings can be oxidized under strong oxidizing conditions.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the carboxamide to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like halogens for electrophilic substitution or organolithium compounds for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could yield amines or alcohols.

Scientific Research Applications

1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structure.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Materials Science: Used in the development of new materials with specific electronic or optical properties.

Organic Synthesis: Serves as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide depends on its specific application:

Biological Activity: It may interact with specific enzymes or receptors, modulating their activity. The thiadiazole and pyrazole rings can engage in hydrogen bonding or π-π interactions with biological targets.

Materials Science: The compound’s electronic properties can be exploited in the design of semiconductors or other functional materials.

Comparison with Similar Compounds

Similar Compounds

1,3,4-thiadiazole derivatives: Known for their biological activities.

Pyrazole derivatives: Widely used in medicinal chemistry.

Thiophene derivatives: Important in materials science for their electronic properties.

Uniqueness

1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is unique due to the combination of these three heterocyclic systems in a single molecule, which imparts a distinct set of chemical and physical properties not found in simpler analogs.

This compound’s unique structure and properties make it a valuable subject of study in various scientific fields

Biological Activity

1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, also known by its CAS number 1574360-31-8, is a complex organic compound with potential biological activities due to its unique structural features. The compound incorporates a pyrazole ring, a thiadiazole moiety, and a tetrahydrofuran unit, which suggests diverse pharmacological properties.

Structural Characteristics

The molecular formula of this compound is $C_{15}H_{15}N_{5}O_{2}S_{2}$, with a molecular weight of approximately 361.4 g/mol. The presence of multiple functional groups enhances its reactivity and potential interactions with biological targets.

Property	Value
Molecular Formula	C15H15N5O2S2
Molecular Weight	361.4 g/mol
CAS Number	1574360-31-8

Antimicrobial Properties

Research indicates that compounds similar to 1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide exhibit significant antimicrobial activities. The thiadiazole moiety has been associated with various biological effects including antibacterial and antifungal properties. For instance, derivatives of thiadiazoles have shown effectiveness against both Gram-positive and Gram-negative bacteria as well as fungal strains .

Anticancer Activity

The compound is also being investigated for its anticancer potential. Similar compounds have demonstrated activity against various cancer cell lines. For example, derivatives of the thiadiazole ring system have been reported to exhibit moderate to high cytotoxic effects against human cancer cell lines such as colon adenocarcinoma and lung carcinoma .

The mechanism of action for this compound likely involves interaction with specific molecular targets such as enzymes or receptors that modulate biological processes relevant to disease treatment. Interaction studies are essential for elucidating these mechanisms and understanding how structural modifications can enhance activity.

Case Studies

• Antimicrobial Activity : A study evaluated the antimicrobial efficacy of thiadiazole derivatives against various bacterial strains. Compounds exhibited minimum inhibitory concentrations (MIC) ranging from 32.6 μg/mL to higher concentrations depending on the structure .
• Anticancer Efficacy : In vitro studies on similar compounds revealed mean IC50 values indicating moderate activity against cancer cell lines, suggesting that structural features significantly influence their biological efficacy .

Comparative Analysis

To better understand the unique properties of 1-methyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, a comparison with structurally related compounds is beneficial:

Compound Name	Structure	Biological Activity	Unique Features
5-(Phenyl)-1,3,4-thiadiazole	Structure	Anticancer	Lacks tetrahydrofuran unit
3-(Thiophen-2-yl)-pyrazole	Structure	Antimicrobial	Simpler structure
1-Methylthiosemicarbazone	Structure	Antiviral	Contains thiosemicarbazone moiety